N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-2-naphthamide

• Molecular Formula: C24H17FN4O
• Molecular Weight: 396.4 g/mol
• IUPAC Name: N-[2-(4-fluorophenyl)-6-methylbenzotriazol-5-yl]naphthalene-2-carboxamide
• InChI: InChI=1S/C24H17FN4O/c1-15-12-22-23(28-29(27-22)20-10-8-19(25)9-11-20)14-21(15)26-24(30)18-7-6-16-4-2-3-5-17(16)13-18/h2-14H,1H3,(H,26,30)
• InChI Key: ZXYWPUDEWSQRGX-UHFFFAOYSA-N
• SMILES: CC1=CC2=NN(N=C2C=C1NC(=O)C3=CC4=CC=CC=C4C=C3)C5=CC=C(C=C5)F

Description

N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-2-naphthamide, commonly known as FBN, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FBN is a benzotriazole-based fluorescent probe that is used to detect and quantify the presence of reactive oxygen species (ROS) in biological systems. In

Scientific Research Applications

FBN has a wide range of applications in scientific research, particularly in the field of oxidative stress. It is commonly used as a fluorescent probe to detect and quantify N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-2-naphthamide in biological systems, including cells, tissues, and organs. FBN has been used to study the role of N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-2-naphthamide in various diseases, such as cancer, cardiovascular disease, and neurodegenerative diseases. It has also been used to investigate the effects of environmental toxins and pollutants on oxidative stress.

Mechanism of Action

FBN works by reacting with N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-2-naphthamide to form a fluorescent product that can be detected using a fluorescence microscope or spectrofluorometer. The fluorescence intensity of FBN is directly proportional to the concentration of N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-2-naphthamide in the sample. FBN is selective for N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-2-naphthamide and does not react with other reactive species, such as reactive nitrogen species (RNS).
Biochemical and Physiological Effects:
FBN has been shown to have minimal toxicity and does not interfere with cellular function or metabolism. It is stable in biological systems and has a long fluorescence lifetime, making it ideal for long-term imaging and monitoring of N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-2-naphthamide. FBN has also been shown to be membrane-permeable, allowing it to be used in live-cell imaging.

Advantages and Limitations for Lab Experiments

The advantages of using FBN in lab experiments include its high selectivity for N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-2-naphthamide, low toxicity, and stability in biological systems. It is also relatively easy to use and can be detected using standard fluorescence microscopy or spectrofluorometry equipment. However, FBN has some limitations, including its limited solubility in water and its sensitivity to pH and temperature changes.

Future Directions

There are several future directions for the use of FBN in scientific research. One potential application is in the development of new drugs that target N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-2-naphthamide in various diseases. FBN could be used as a tool to screen potential drug candidates and monitor their efficacy in vivo. Another potential application is in the study of the role of N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-2-naphthamide in aging and longevity. FBN could be used to investigate the effects of various interventions, such as caloric restriction and exercise, on N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-2-naphthamide levels in different tissues and organs. Finally, FBN could be used in the development of new imaging techniques for the detection and monitoring of N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-2-naphthamide in vivo, such as in the brain or heart.

Synthesis Methods

The synthesis of FBN involves a multi-step reaction that starts with the condensation of 4-fluoroaniline and 2-methyl-2H-1,2,3-benzotriazole in the presence of acetic anhydride. The resulting product is then reacted with 2-naphthoyl chloride to obtain FBN. The yield of the synthesis is typically around 50%, and the purity of the final product can be improved through recrystallization.